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Compound of Interest

m-PEGS5-phosphonic acid ethyl
Compound Name:

ester

Cat. No.: B609273

An in-depth guide on the safety and handling of m-PEG5-phosphonic acid ethyl ester for
researchers, scientists, and drug development professionals.

Disclaimer: A specific, official Safety Data Sheet (SDS) for m-PEG5-phosphonic acid ethyl
ester (CAS No. 1807512-42-0) was not publicly available at the time of this writing. The
following information is a compilation of data from chemical suppliers and safety data for
structurally related compounds, such as phosphonic acid and its esters. This guide is intended
for informational purposes only and should not be considered a substitute for a manufacturer-
provided SDS. Always consult the official SDS from your supplier before handling this chemical.

Chemical Identification

m-PEG5-phosphonic acid ethyl ester is a heterobifunctional PEG linker used in
bioconjugation and for the synthesis of Proteolysis Targeting Chimeras (PROTACS)[1][2]. Itis
intended for research use only and is not for human or veterinary use[3].
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Identifier Value

Chemical Name m-PEGS5-phosphonic acid ethyl ester

Diethyl (2,5,8,11,14-pentaoxahexadecan-16-
yl)phosphonate, 1-[2-[2-[2-(2-

Synonyms )
diethoxyphosphorylethoxy)ethoxy]ethoxylethoxy
]-2-methoxyethane[4]

CAS Number 1807512-42-0[1][3][4][5]

Molecular Formula C15H3308P[1][41[5]

Molecular Weight 372.39 g/mol [1][5][6]

Chemical Structure CCOP(=0)(CCcoccoccoccoccor)ocCi]

Representative Hazard Profile

The specific toxicological properties of m-PEG5-phosphonic acid ethyl ester have not been
fully investigated[7]. However, based on the safety data for related phosphonic acid
compounds, the following hazards may be present.

GHS Hazard Classification (Potential, based on related compounds):
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[8]
H314: Causes severe skin
Skin Corrosion/Irritation 1A-2 burns and eye damage / H315:
Causes skin irritation[8][9]
) H318: Causes serious eye
Serious Eye Damage/Eye
o 1-2 damage / H319: Causes
[rritation ] o
serious eye irritation[8][9]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[9]
Hazardous to the Aquatic ) H411: Toxic to aquatic life with
Environment, Chronic long lasting effects[8]
) H290: May be corrosive to
Corrosive to metals 1

metals[8]

Precautionary Statements (Recommended):

Users should wash hands and any exposed skin thoroughly after handling[7]. Do not eat, drink,

or smoke when using this product[8]. Avoid breathing dust, fumes, gas, mist, vapors, or

spray[7]. Wear protective gloves, protective clothing, eye protection, and face protection[7][8]

[9]. Avoid release to the environment[8].

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.
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Parameter

Recommendation

Handling

Handle in accordance with good industrial
hygiene and safety practices[7]. Ensure
adequate ventilation, especially in confined
areas. Eyewash stations and safety showers
should be close to the workstation location[7].

Avoid contact with skin and eyes[7].

Storage

Store in a dry, dark place[3]. Keep the container
tightly closed[7][9]. Recommended storage
temperatures are 0-4°C for the short term (days
to weeks) and -20°C for the long term (months

to years)[3].

Incompatible Materials

Oxidizing agents[7].

General Experimental Safety Protocols

The following protocols are based on general safety procedures for handling potentially

hazardous laboratory chemicals.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling this compound is provided below.
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Researcher

Wears ears Wears

Required Person$ Protective Equipment (PPE)

v v
Chemical-Resistant Gloves
Lab Coat (e.g., Nitrile) Splash-Proof Goggles
|
IConsider
Face Shield

(if splash risk is high)

Click to download full resolution via product page
Caption: Required PPE for handling m-PEG5-phosphonic acid ethyl ester.

First-Aid Measures

In case of exposure, follow the first-aid measures outlined below. Seek medical attention if
symptoms persist or are severe.
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Route of Exposure

( sSkin Contact J [ Eye Contact J [ Inhalation J [ Ingestion }
/ Immediate Actions \

Take off contaminated clothing. Rinse cautiously with water for several minues. ) ;
[ Rinse skin with plenty of water/shower for at least 15 minutes. ] [ Remove contact lenses, if present and easy to do. Continue rinsing. ] [ (RET 2 T 5 (D I e G 1 B i, ]

Rinse mouth. Do NOT induce vomiting.
Call a POISON CENTER or doctor.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to m-PEG5-phosphonic acid ethyl ester.

Spill Response

A general workflow for responding to a chemical spill is outlined below.
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with Inert Absorbent Material
(e.g., sand, silica gel)

Collect Spill Residue into a
Suitable, Closed Container for Disposal

Clean Spill Area Thoroughly

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: General workflow for chemical spill response.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Hazardous decomposition products may include carbon monoxide, carbon
dioxide, and oxides of phosphorus[7].

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear[7].

Ecological Information

Based on data for related compounds, this chemical may be toxic to aquatic life with long-
lasting effects[8]. Avoid release into the environment and do not let the product enter drains[8].

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not dispose of down the drain. Waste should be sent to an approved waste
disposal plant[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [m-PEG5-phosphonic acid ethyl ester safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609273#m-peg5-phosphonic-acid-ethyl-ester-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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